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Compound of Interest

Compound Name: 3-DIETHYLAMINOPHENOL

Cat. No.: B049911 Get Quote

Technical Guide: 3-Diethylaminophenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 3-
Diethylaminophenol, along with a detailed experimental protocol for its application in the

synthesis of the fluorescent dye, Nile Red.

Core Physicochemical Data
3-Diethylaminophenol is an aromatic organic compound containing both a diethylamino group

and a hydroxyl group. Its fundamental properties are summarized below.
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Property Value Citations

Molecular Formula C₁₀H₁₅NO [1][2][3][4]

Molecular Weight 165.23 g/mol [1][4][5][6][7]

Linear Formula (C₂H₅)₂NC₆H₄OH [5][7]

CAS Number 91-68-9 [2][5]

Appearance
Grey-brown to rose or red

flakes or granules.
[6][8]

Melting Point 69-72 °C [5][7][9]

Boiling Point 170 °C at 15 mmHg [5][7][9]

Application in Synthesis: Experimental Protocol
3-Diethylaminophenol serves as a crucial starting reagent for the synthesis of various dyes,

including the widely used solvatochromic and lipophilic stain, Nile Red.[8][9] The following

protocol outlines a common method for this synthesis.

Synthesis of Nile Red from 3-Diethylaminophenol
This synthesis is a two-step process involving the formation of a nitrosophenol intermediate,

followed by a condensation reaction with 1-naphthol.[1][2]

Step 1: Nitrosation of 3-Diethylaminophenol

Preparation: A solution of 3-diethylaminophenol (1 equivalent) is prepared in concentrated

hydrochloric acid.[3]

Cooling: The solution is cooled to 0°C in an ice bath.[3]

Addition of Nitrite: An aqueous solution of sodium nitrite (NaNO₂) (1.1 equivalents) is added

slowly to the cooled solution. The temperature should be maintained to prevent the formation

of brown NOx vapors.[3]
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Reaction: The reaction mixture is stirred for approximately 2 hours, during which a thick

precipitate of the intermediate, 5-(diethylamino)-2-nitrosophenol, will form.[3]

Isolation: The precipitate is collected via vacuum filtration and washed with small portions of

water.[3]

Step 2: Condensation with 1-Naphthol

Reaction Setup: The isolated 5-(diethylamino)-2-nitrosophenol intermediate and 1-naphthol

(1 equivalent) are dissolved in a suitable organic solvent (e.g., 2-propanol, ethanol, or

methanol) and refluxed.[1][2][3]

Reaction Time: The reaction is typically carried out for several hours (e.g., 4 to 12 hours),

with the progress monitored by methods such as Thin-Layer Chromatography (TLC) or High-

Performance Liquid Chromatography (HPLC).[1][2]

Work-up: After the reaction is complete, the solvent is removed under vacuum.[3]

Purification: The crude Nile Red product is then purified, commonly using silica gel column

chromatography, to yield the final product.[1][2][3]

Workflow and Visualization
The synthesis of Nile Red from 3-Diethylaminophenol can be visualized as a sequential

workflow. The following diagram illustrates the key stages of the reaction and purification

process.

Starting Materials Step 1: Nitrosation

Step 2: Condensation Purification3-Diethylaminophenol HCl, NaNO₂, 0°C

1-Naphthol

Solvent, Reflux

5-(Diethylamino)-
2-nitrosophenol Reaction

Crude Nile Red Column Chromatography Pure Nile Red
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Click to download full resolution via product page

Synthesis of Nile Red from 3-Diethylaminophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b049911?utm_src=pdf-body-img
https://www.benchchem.com/product/b049911?utm_src=pdf-body
https://www.benchchem.com/product/b049911?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/361029027_Optimization_of_the_Synthesis_of_the_Fluorescent_Dye_Nile_Red
https://eucysleiden2022.eu/wp-content/uploads/2022/07/Optimization-of-the-Synthesis-of-the-Fluorescent-Dye-NileRed_Sci_Sum2_galut-summery-Chemistry-01.pdf
https://www.chemicalbook.com/synthesis/2-hydroxy-nile-red.htm
https://www.chemicalbook.com/synthesis/3-diethylaminophenol.htm
https://isef.net/project/chem048-nile-red-synthesis-optimization
https://www.reddit.com/r/chemhelp/comments/15zbfu1/what_should_be_done_to_optimize_nile_red/
https://prepchem.com/synthesis-of-3-diethylaminophenol/
https://www.chemdad.com/index.php?c=article&id=41207
https://patents.google.com/patent/US4967004A/en
https://patents.google.com/patent/US4967004A/en
https://www.benchchem.com/product/b049911#3-diethylaminophenol-molecular-weight-and-formula
https://www.benchchem.com/product/b049911#3-diethylaminophenol-molecular-weight-and-formula
https://www.benchchem.com/product/b049911#3-diethylaminophenol-molecular-weight-and-formula
https://www.benchchem.com/product/b049911#3-diethylaminophenol-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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